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Compound of Interest

Compound Name: PF-05105679

Cat. No.: B609953 Get Quote

Technical Support Center: PF-05105679
Welcome to the technical support center for PF-05105679. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges related to the solubility of PF-05105679 in experimental settings. Below you will find

troubleshooting guides and frequently asked questions to ensure the successful preparation

and use of this compound.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the recommended solvent for initial stock solutions of PF-05105679?

A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the most commonly recommended

solvent.[1][2] PF-05105679 is soluble in DMSO at concentrations up to 125 mg/mL (291.75

mM), though concentrations of 10 mg/mL are also frequently cited for achieving a clear

solution.[2][3] Ethanol is another viable option, with solubility reported up to 100 mM.[1]

Q2: I'm having trouble dissolving PF-05105679 in DMSO. What can I do?

A2: If you are experiencing difficulty dissolving PF-05105679 in DMSO, consider the following

troubleshooting steps:

Use Fresh, Anhydrous DMSO: DMSO is hygroscopic and can absorb moisture from the air.

The presence of water can significantly decrease the solubility of PF-05105679.[3] Always
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use a fresh, unopened bottle or a properly stored anhydrous grade of DMSO.

Apply Sonication: Gentle sonication can aid in the dissolution of the compound.[4] Be careful

not to overheat the solution during this process.

Gentle Warming: In some cases, gentle warming of the solution can help. However, be

cautious about the stability of the compound at elevated temperatures.

Q3: My PF-05105679 precipitates when I dilute my DMSO stock solution in aqueous media for

in vitro assays. How can I prevent this?

A3: This is a common issue due to the poor aqueous solubility of PF-05105679. To prevent

precipitation, ensure that the final concentration of DMSO in your aqueous buffer or cell culture

medium is kept as low as possible, typically below 0.5%, while still maintaining the desired final

concentration of PF-05105679. It is crucial to add the DMSO stock solution to the aqueous

medium with vigorous vortexing or stirring to ensure rapid and uniform distribution.

Q4: What are the recommended formulations for in vivo studies with PF-05105679?

A4: Due to its low aqueous solubility, specific vehicle formulations are required for in vivo

administration. Several protocols have been successfully used to achieve clear solutions for

oral gavage or other routes of administration.[4] These typically involve a combination of

solvents and surfactants. Please refer to the detailed protocols in the "Experimental Protocols"

section below.

Q5: What is the stability of PF-05105679 in solution?

A5: When stored in a solvent, it is recommended to keep the solution at -80°C for up to 6

months, or at -20°C for up to 1 month.[4] For long-term storage, it is best to store the

compound as a solid powder at -20°C for up to 3 years.[4]

Data Presentation: Solubility Summary
The following table summarizes the known solubility of PF-05105679 in various solvents and

formulations.
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Solvent/Vehicle Concentration Appearance Source(s)

DMSO
≤ 125 mg/mL (291.75

mM)
Clear Solution [3]

DMSO 10 mg/mL Clear Solution [2]

DMSO up to 100 mM Soluble [1]

Ethanol up to 100 mM Soluble [1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (4.85

mM)
Clear Solution [4]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (4.85

mM)
Clear Solution [4]

10% DMSO, 90%

Corn Oil

≥ 2.08 mg/mL (4.85

mM)
Clear Solution [4]

Experimental Protocols
Below are detailed methodologies for preparing PF-05105679 solutions for in vivo experiments.

[4]

Protocol 1: PEG300/Tween-80 Formulation

Start with a stock solution of PF-05105679 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final solution, take 100 μL of the DMSO stock solution.

Add 400 μL of PEG300 and mix thoroughly until the solution is uniform.

Add 50 μL of Tween-80 and continue to mix until a homogenous solution is achieved.

Finally, add 450 μL of saline to bring the total volume to 1 mL and mix well.

Protocol 2: SBE-β-CD Formulation
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Begin with a stock solution of PF-05105679 in DMSO (e.g., 20.8 mg/mL).

Prepare a 20% solution of SBE-β-CD (Sulfobutylether-β-cyclodextrin) in saline.

To make 1 mL of the final formulation, add 100 μL of the DMSO stock solution to 900 μL of

the 20% SBE-β-CD in saline solution.

Mix thoroughly until the solution is clear and uniform.

Protocol 3: Corn Oil Formulation

Prepare a stock solution of PF-05105679 in DMSO (e.g., 20.8 mg/mL).

To prepare 1 mL of the final suspension, add 100 μL of the DMSO stock solution to 900 μL of

corn oil.

Mix vigorously until a uniform suspension is achieved. Note that this formulation may be a

suspension rather than a clear solution.

Visualizations
Experimental Workflow for PF-05105679 Solubilization
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Solubilization Workflow
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Caption: Decision workflow for selecting a suitable solvent or formulation for PF-05105679.

TRPM8 Signaling Pathway Overview
Caption: Simplified diagram of the TRPM8 signaling pathway and the inhibitory action of PF-
05105679.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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